Cas no 42865-69-0 (N-(3-acetylphenyl)-2-chloroacetamide)

• Product Name: N-(3-acetylphenyl)-2-chloroacetamide
• CAS No: 42865-69-0
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• MDL: MFCD00522773
• CID: 325267
• PubChem ID: 607174
• Update Time: 2025-04-19

N-(3-acetylphenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-acetylphenyl)-2-chloro-
• N-(3-ACETYL-PHENYL)-2-CHLORO-ACETAMIDE
• N-(3-Acetylphenyl)-2-chloroacetamide
• MFCD00522773
• 2-(1-OXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-3-PHENYLPROPANOICACID
• EN300-01579
• CS-0307514
• F9995-0365
• AKOS025397172
• SR-01000040689-1
• DTXSID50345796
• LS-01169
• Acetamide, N-(3-acetylphenyl)-2-chloro-
• HLFQTKCUEGIERF-UHFFFAOYSA-N
• SR-01000040689
• Z56896318
• AKOS000264975
• 42865-69-0
• N-(3-Acetylphenyl)-2-chloroacetamide #
• STK206682
• G21906
• (1Z)-N-(3-acetylphenyl)-2-chloroethanimidic acid
• ALBB-002288
• STL451473
• N-(3-acetylphenyl)-2-chloroacetamide

• MDL： MFCD00522773
• Inchi： 1S/C10H10ClNO2/c1-7(13)8-3-2-4-9(5-8)12-10(14)6-11/h2-5H,6H2,1H3,(H,12,14)
• InChI Key： HLFQTKCUEGIERF-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

N-(3-acetylphenyl)-2-chloroacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)